Cas no 1423034-87-0 (N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride)

• Product Name: N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride
• CAS No: 1423034-87-0
• MF: C₆H₁₂ClN₃O₃S₂
• MW: 273.76077747345
• CID: 4598569
• PubChem ID: 71757672
• Update Time: 2025-07-18

N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride

• Inchi： 1S/C6H11N3O3S2.ClH/c1-4-5(13-6(10)9-4)14(11,12)8-3-2-7;/h8H,2-3,7H2,1H3,(H,9,10);1H
• InChI Key： UYPPRJHRKIPHCW-UHFFFAOYSA-N
• SMILES： S(C1SC(=O)NC=1C)(=O)(=O)NCCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride

Introduction to N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride (CAS No. 1423034-87-0)

N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride, identified by its CAS number 1423034-87-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole sulfonamide class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The structural framework of N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a thiazole ring, a sulfonamide group, and an aminoethyl side chain creates a molecular entity with the potential to interact with various biological targets. Specifically, the thiazole ring is known for its role in numerous bioactive molecules, while the sulfonamide moiety is frequently employed in drug design due to its ability to form hydrogen bonds and enhance solubility.

In recent years, there has been a growing interest in thiazole derivatives as scaffolds for the development of novel therapeutic agents. The compound N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride, with its unique structural features, has been investigated for its potential pharmacological effects. Preliminary studies have suggested that this compound may exhibit antimicrobial, anti-inflammatory, and anticancer properties. These findings are particularly intriguing given the increasing demand for novel compounds that can address emerging therapeutic challenges.

The synthesis of N-(N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride CAS No. 1423034-87-0 structure elucidation and optimization strategies were employed to enhance its biological activity. The use of advanced synthetic techniques has allowed researchers to modify key functional groups while maintaining the core thiazole sulfonamide scaffold. This approach has led to the development of derivatives with improved potency and selectivity.) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the aminoethyl side chain and the sulfonamide group necessitates precise control over reaction conditions to avoid unwanted byproducts. Recent advancements in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce this compound on a larger scale for further investigation.

The biological activity of N-(N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride CAS No. 1423034-87-0 mechanism of action remains an active area of research. However, initial studies have highlighted its potential interactions with various cellular targets. For instance, the sulfonamide group has been shown to modulate enzyme activity by competing with natural substrates or by forming stable complexes with active sites. Additionally, the thiazole ring is known to influence protein-protein interactions and signal transduction pathways.) The aminoethyl side chain may contribute to membrane permeability and binding affinity by enhancing solubility and stability in biological environments. These interactions are critical for understanding how this compound exerts its pharmacological effects and may provide insights into developing more effective therapeutic agents.

In conclusion, N-(N-(2-aminoethyl)-4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide hydrochloride CAS No. 1423034-87-0 significance in pharmaceutical research cannot be overstated. Its unique structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be developed with enhanced properties tailored for specific therapeutic needs.) The ongoing studies into its synthesis, mechanism of action, and pharmacological effects are expected to contribute significantly to the advancement of drug discovery in the coming years.